Benzenesulfonic acid, 4-[(2,5,6-trichloro-4-pyrimidinyl)amino]-, monosodium salt
Benzenesulfonic acid, 4-[(2,5,6-trichloro-4-pyrimidinyl)amino]-, monosodium salt
Brand Name:
Vulcanchem
CAS No.:
19045-70-6
VCID:
VC21027286
InChI:
InChI=1S/C10H6Cl3N3O3S.Na/c11-7-8(12)15-10(13)16-9(7)14-5-1-3-6(4-2-5)20(17,18)19;/h1-4H,(H,14,15,16)(H,17,18,19);/q;+1/p-1
SMILES:
C1=CC(=CC=C1NC2=C(C(=NC(=N2)Cl)Cl)Cl)S(=O)(=O)[O-].[Na+]
Molecular Formula:
C10H5Cl3N3NaO3S
Molecular Weight:
376.6 g/mol
Benzenesulfonic acid, 4-[(2,5,6-trichloro-4-pyrimidinyl)amino]-, monosodium salt
CAS No.: 19045-70-6
Cat. No.: VC21027286
Molecular Formula: C10H5Cl3N3NaO3S
Molecular Weight: 376.6 g/mol
* For research use only. Not for human or veterinary use.
![Benzenesulfonic acid, 4-[(2,5,6-trichloro-4-pyrimidinyl)amino]-, monosodium salt - 19045-70-6](/images/no_structure.jpg)
Specification
| CAS No. | 19045-70-6 |
|---|---|
| Molecular Formula | C10H5Cl3N3NaO3S |
| Molecular Weight | 376.6 g/mol |
| IUPAC Name | sodium;4-[(2,5,6-trichloropyrimidin-4-yl)amino]benzenesulfonate |
| Standard InChI | InChI=1S/C10H6Cl3N3O3S.Na/c11-7-8(12)15-10(13)16-9(7)14-5-1-3-6(4-2-5)20(17,18)19;/h1-4H,(H,14,15,16)(H,17,18,19);/q;+1/p-1 |
| Standard InChI Key | VTXOVTPXCSYGRN-UHFFFAOYSA-M |
| Isomeric SMILES | C1=CC(=CC=C1NC2=C(C(=NC(=N2)Cl)Cl)Cl)S(=O)(=O)[O-].[Na+] |
| SMILES | C1=CC(=CC=C1NC2=C(C(=NC(=N2)Cl)Cl)Cl)S(=O)(=O)[O-].[Na+] |
| Canonical SMILES | C1=CC(=CC=C1NC2=C(C(=NC(=N2)Cl)Cl)Cl)S(=O)(=O)[O-].[Na+] |
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